Cas no 1170088-37-5 (ethyl 3-2-(1H-pyrazol-1-yl)propyl-1,2,4-oxadiazole-5-carboxylate)

• Product Name: ethyl 3-2-(1H-pyrazol-1-yl)propyl-1,2,4-oxadiazole-5-carboxylate
• CAS No: 1170088-37-5
• MF: C₁₁H₁₄N₄O₃
• MW: 250.253861904144
• MDL: MFCD10001628
• CID: 4682816
• PubChem ID: 25248754
• Update Time: 2025-10-29

ethyl 3-2-(1H-pyrazol-1-yl)propyl-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[2-(1H-pyrazol-1-yl)propyl]-1,2,4-oxadiazole-5-carboxylate
• Ethyl 3-(2-(1H-pyrazol-1-yl)propyl)-1,2,4-oxadiazole-5-carboxylate
• STK353476
• SBB026552
• ethyl 3-(2-pyrazolylpropyl)-1,2,4-oxadiazole-5-carboxylate
• ethyl 3-2-(1H-pyrazol-1-yl)propyl-1,2,4-oxadiazole-5-carboxylate

• MDL： MFCD10001628
• Inchi： 1S/C11H14N4O3/c1-3-17-11(16)10-13-9(14-18-10)7-8(2)15-6-4-5-12-15/h4-6,8H,3,7H2,1-2H3
• InChI Key： UUYCZEOKKKUUOK-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=NC(CC(C)N2C=CC=N2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 290
• Topological Polar Surface Area: 83

Additional information on ethyl 3-2-(1H-pyrazol-1-yl)propyl-1,2,4-oxadiazole-5-carboxylate

Research Briefing on Ethyl 3-2-(1H-pyrazol-1-yl)propyl-1,2,4-oxadiazole-5-carboxylate (CAS: 1170088-37-5)

Ethyl 3-2-(1H-pyrazol-1-yl)propyl-1,2,4-oxadiazole-5-carboxylate (CAS: 1170088-37-5) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique oxadiazole and pyrazole moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacological properties.

The synthesis of ethyl 3-2-(1H-pyrazol-1-yl)propyl-1,2,4-oxadiazole-5-carboxylate involves a multi-step process, starting with the condensation of appropriate precursors to form the oxadiazole ring, followed by functionalization with the pyrazole group. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, making it more accessible for further biological evaluation. Researchers have also explored its structure-activity relationships (SAR) to identify key structural features responsible for its bioactivity.

In vitro and in vivo studies have demonstrated that ethyl 3-2-(1H-pyrazol-1-yl)propyl-1,2,4-oxadiazole-5-carboxylate exhibits potent inhibitory effects on specific molecular targets, such as cyclooxygenase-2 (COX-2) and bacterial efflux pumps. These findings suggest its potential as a lead compound for the development of new anti-inflammatory and antimicrobial agents. Additionally, preliminary data indicate that the compound may interfere with cancer cell proliferation by modulating key signaling pathways, such as the PI3K/Akt/mTOR axis.

Despite its promising pharmacological profile, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Recent research has employed computational modeling and medicinal chemistry approaches to design derivatives with improved drug-like characteristics. Furthermore, toxicological studies are underway to assess the safety and tolerability of the compound in preclinical models.

In conclusion, ethyl 3-2-(1H-pyrazol-1-yl)propyl-1,2,4-oxadiazole-5-carboxylate represents a promising scaffold for the development of novel therapeutic agents. Ongoing research aims to further elucidate its biological mechanisms, optimize its chemical structure, and advance its preclinical development. The compound's unique chemical features and broad-spectrum bioactivity make it a valuable candidate for future drug discovery efforts in the chemical biology and pharmaceutical industries.